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Introduction

Fungicide5 is a novel, broad-spectrum systemic fungicide developed for the control of major
foliar and head diseases in wheat. It features a dual-mode of action, combining a potent
triazole (Group 3 Fungicide) and a next-generation strobilurin (Group 11 Fungicide). This
combination provides both curative and preventative activity, protecting wheat crops from key
pathogens, thereby safeguarding yield and grain quality. These application notes provide
detailed protocols for researchers and scientists to evaluate and utilize Fungicide5 in wheat
studies.

Application Notes
Target Diseases

Fungicide5 is effective against a range of economically important fungal diseases in wheat.
Prophylactic and early curative applications are crucial for optimal performance.

o Leaf Blotch Complex: Including Septoria Tritici Blotch (Zymoseptoria tritici) and
Stagonospora Nodorum Blotch (Parastagonospora nodorum).[1][2][3][4]

e Rusts: Including Stripe Rust (Puccinia striiformis), Leaf Rust (Puccinia triticina), and Stem
Rust (Puccinia graminis).[1][2][5][6]

e Powdery Mildew (Blumeria graminis f. sp. tritici).[1][2][3]
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e Fusarium Head Blight (Scab) (Fusarium graminearum), a major target for reducing both yield
loss and mycotoxin (DON) contamination.[1][6][7][8]

Resistance Management

To ensure the long-term efficacy of Fungicide5 and mitigate the risk of fungicide resistance,
the following strategies are recommended:

 Limit Applications: Do not apply Fungicide5 more than twice per growing season.[9][10][11]

o Alternate Modes of Action: If more than two fungicide applications are necessary for a
season-long program, rotate with fungicides from different FRAC groups.

o Optimal Dosage: Use the recommended dose rates. Using lower-than-label rates can select
for less sensitive fungal populations.[5][9]

 Integrated Pest Management (IPM): Incorporate Fungicide5 into an IPM program that
includes resistant wheat varieties, crop rotation, and management of crop residues.[2][6][7]

Recommended Dosage and Application Timing

Application timing is critical and should be aligned with wheat growth stages (GS) to target
specific diseases effectively. The flag leaf, which can contribute up to 90% of the plant's energy
for grain fill, is a primary target for protection.[8] The most important application timings are at
flag leaf emergence (T2) and flowering (T3).[5][12]

Table 1: Fungicide5 Application Rates and Timings
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Application Application Application
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Timing . Rate (fl Rate Notes
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Recommended
only for high-risk
Early Powdery situations with
TO (GS 24-30) Mildew, Stripe 40-55 290 - 400 susceptible
Rust varieties and
early disease
onset.[5]
Protects the
newly emerged
T1 (GS 31-33; Septoria Leaf Leaf 3. Timing is
55-7.0 400 - 510 N
Leaf 3 Emerged)  Blotch, Rusts critical for
Septoria control.
[5]
The most critical
application for
] protecting the
T2 (GS 39; Flag Septoria Leaf
7.0-85 510 - 620 flag leaf and
Leaf Emerged) Blotch, Rusts . .
maximizing yield
potential.[5][8]
[12]
Essential for
suppressing FHB
Fusarium Head PP .g
] and reducing
T3 (GS 61-65; Blight (Scab), ]
8.5-10.0 620 - 730 deoxynivalenol

Early Flowering)

Late Season

Leaf Diseases

(DON) mycotoxin
levels.[1][8][12]
[13]

Experimental Protocols
Protocol 1: Field Efficacy Trial for Fungicide5
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Objective: To evaluate the efficacy of Fungicide5 at different dosages and application timings

on disease control, yield, and grain quality of winter wheat.

1. Experimental Design:

Design: Randomized Complete Block Design (RCBD) with four replicates.[14]

Plot Size: 10 ft x 30 ft (3 m x 9 m).

Wheat Variety: Select a variety known to be susceptible to the target diseases prevalent in
the region (e.g., Fusarium Head Blight, Septoria).[7][15]

. Treatments:

Untreated Control (UTC).

Fungicide5 at 7.0 fl oz/acre applied at GS 39 (Flag Leaf).

Fungicide5 at 8.5 fl oz/acre applied at GS 61 (Early Flowering).

Fungicide5 Program: 7.0 fl oz/acre at GS 39 followed by 8.5 fl oz/acre at GS 61.

Competitor/Reference Fungicide (Standard commercial treatment).

. Application:

Equipment: CO2-pressurized backpack sprayer with flat-fan nozzles calibrated to deliver 20
gallons per acre (GPA).

Procedure: Ensure uniform coverage of the foliage. For the T3 application targeting
Fusarium Head Blight, use forward- and backward-facing nozzles to ensure coverage of the
wheat head.[16]

. Data Collection and Assessment:

Disease Severity: Assess disease on the flag leaf (for Septoria and rusts) and on the wheat
heads (for FHB) at 14 and 21 days after the final application. Use a percentage scale to rate
the area affected.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b15362130?utm_src=pdf-body
https://ahdb.org.uk/knowledge-library/a-guide-to-fungicide-performance-in-wheat-barley-and-oilseed-rape
https://newprairiepress.org/cgi/viewcontent.cgi?article=8050&context=kaesrr
https://newprairiepress.org/kaesrr/vol7/iss2/11/
https://www.benchchem.com/product/b15362130?utm_src=pdf-body
https://www.benchchem.com/product/b15362130?utm_src=pdf-body
https://www.benchchem.com/product/b15362130?utm_src=pdf-body
https://www.youtube.com/watch?v=fYrtI7pBxbg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15362130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Yield: Harvest the center of each plot using a small-plot combine and adjust grain weight to
13.5% moisture content. Calculate yield in bushels per acre.[7][17]

Grain Quality:

o Test Weight: Measure the volume weight of the harvested grain (Ibs/bushel).[7][18]

o DON Analysis: Collect a subsample of grain from each plot for deoxynivalenol
(DON/vomitoxin) analysis using ELISA or gas chromatography.[6][7]

(621

. Statistical Analysis:

Analyze data using Analysis of Variance (ANOVA).

Use a mean separation test (e.g., Tukey's HSD at a=0.05) to determine significant
differences between treatment means for disease severity, yield, and quality parameters.

Table 2: Hypothetical Field Trial Results for Fungicide5
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Application  Flag Leaf FHB Index Yield
Treatment oo . DON (ppm)
Timing (GS) Disease (%) (%) (bu/ac)

Untreated
- 35.2a 285a 75.1d 5.8a
Control

Fungicide5
(7.0 fl oz/ac)

39 8.1lc 22.3Db 89.3¢c 4.1b

Fungicideb5
(8.5 fl oz/ac)

61 156b 45d 945D 1.2d

Fungicide5
39 & 61 3.4d 3.9d 102.7 a 09d
Program

Reference
o 39 & 61 95¢c 8.2c 92.1b 25c
Fungicide

Means within
a column
followed by
the same
letter are not
significantly
different (P >
0.05).

Visualizations
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Hypothetical Dual Mode of Action for Fungicide5
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Caption:
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Hypothetical signaling pathway of Fungicide5.
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Experimental Workflow for Fungicide5 Field Trial
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Caption: Experimental workflow for a Fungicideb5 field trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15362130#fungicide5-dosage-and-application-
frequency-for-wheat-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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